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Compound of Interest

Compound Name: 3,5-Dichlorobenzene-1,2-diamine

Cat. No.: B103894 Get Quote

Essential Safety and Handling Guide for 3,5-
Dichlorobenzene-1,2-diamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3,5-
Dichlorobenzene-1,2-diamine (CAS No. 5233-04-5). It is crucial to supplement this

information with a thorough review of the complete Safety Data Sheet (SDS) provided by the

supplier of your specific material.

Hazard Identification and Personal Protective
Equipment (PPE)
3,5-Dichlorobenzene-1,2-diamine is classified as a hazardous substance.[1][2] Adherence to

strict safety protocols is mandatory to prevent exposure.

GHS Hazard Classification:

Skin Irritation, Category 2 (H315): Causes skin irritation.[1]

Eye Irritation, Category 2 (H319): Causes serious eye irritation.[1]
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Specific Target Organ Toxicity — Single Exposure, Category 3 (H335): May cause

respiratory irritation.[1]

Signal Word: Warning[1][2]

Based on these hazards, the following personal protective equipment is essential:

Eye and Face Protection: Chemical safety goggles that form a seal around the eyes are

required. In situations with a higher risk of splashing, a face shield should be worn in addition

to goggles.

Skin Protection:

Gloves: Chemical-resistant gloves are mandatory. While specific breakthrough times for

3,5-Dichlorobenzene-1,2-diamine are not readily available in public sources, nitrile

rubber gloves are a common recommendation for many chlorinated aromatic compounds.

It is imperative to consult the manufacturer's glove selection guide and the substance-

specific SDS for appropriate material and thickness. Always inspect gloves for any signs of

degradation before use and practice proper glove removal technique to avoid skin contact.

Protective Clothing: A lab coat or chemical-resistant apron must be worn. For tasks with a

higher potential for exposure, chemical-resistant coveralls may be necessary. Ensure that

street clothes are fully covered and that shoes are closed-toe and made of a non-porous

material.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[1] If engineering controls are not sufficient to maintain exposure

below acceptable limits, or during spill cleanup, a NIOSH-approved respirator appropriate for

organic vapors and particulates should be used. Respirator use requires a formal respiratory

protection program, including fit testing.

Quantitative Exposure and Safety Data
Quantitative data such as occupational exposure limits and specific glove breakthrough times

are critical for a comprehensive risk assessment. The following table summarizes the available

information. It is imperative to obtain the supplier-specific Safety Data Sheet (SDS) to populate

any missing data.
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Parameter Value Source

CAS Number 5233-04-5 [1][3]

Molecular Formula C₆H₆Cl₂N₂ [3][4]

Molecular Weight 177.03 g/mol [1][3]

Form Solid [1]

Melting Point 60-65 °C [1]

Occupational Exposure Limits

(OELs)

Not available from searched

sources. Consult supplier-

specific SDS.

Permissible Exposure Limit

(PEL - OSHA)

Not available from searched

sources. Consult supplier-

specific SDS.

Threshold Limit Value (TLV -

ACGIH)

Not available from searched

sources. Consult supplier-

specific SDS.

Glove Material Breakthrough

Time

Not available from searched

sources. Consult supplier-

specific SDS and glove

manufacturer data.

Safe Handling and Storage
Engineering Controls: All work with 3,5-Dichlorobenzene-1,2-diamine should be performed

in a properly functioning chemical fume hood to minimize inhalation exposure.[1] Emergency

eyewash stations and safety showers must be readily accessible.

Procedural Guidelines:

Avoid the generation of dust.

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1]
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Do not eat, drink, or smoke in areas where the chemical is handled.

Ensure containers are tightly closed when not in use.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. Keep

containers tightly sealed. The storage class for this combustible solid is 11.[1]

Disposal Plan
Dispose of 3,5-Dichlorobenzene-1,2-diamine and any contaminated materials as hazardous

waste. All waste must be handled in accordance with local, state, and federal regulations.

Waste Containers: Collect waste in designated, properly labeled, and sealed containers.

Incompatible Wastes: Do not mix with other waste streams unless compatibility has been

confirmed.

Disposal Route: Contact your institution's environmental health and safety (EHS) office for

guidance on proper disposal procedures. As a chlorinated aromatic amine, specific disposal

methods, such as high-temperature incineration, may be required.

Emergency Spill Response Workflow
In the event of a spill, follow this workflow. This diagram outlines the key steps for a safe and

effective response to a minor spill of solid 3,5-Dichlorobenzene-1,2-diamine. For large spills,

or any spill you are not equipped or trained to handle, evacuate the area and contact your EHS

department immediately.
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Immediate Actions

Spill Cleanup (Minor Spill)

Post-Cleanup

Alert personnel in the immediate area

Evacuate the spill area

Don appropriate PPE:
- Chemical resistant gloves (double-glove)

- Safety goggles and face shield
- Lab coat/coveralls

- NIOSH-approved respirator

Assess the spill size and potential for exposure

Contain the spill by gently covering with
an absorbent material (e.g., vermiculite, sand)

Carefully sweep or scoop the material
into a labeled hazardous waste container

Decontaminate the spill area with a suitable
solvent followed by soap and water

Dispose of all cleanup materials
as hazardous waste

Remove and decontaminate or
dispose of PPE properly

Wash hands and any exposed skin thoroughly

Report the incident to your supervisor
and EHS department

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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